Cas no 78018-94-7 (2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate)

• Product Name: 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate
• CAS No: 78018-94-7
• MF: C₂₉H₂₉BF₄N₂
• MW: 492.35858130455
• CID: 535109
• Update Time: 2025-05-22

2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinolinium,2-(1,1-dimethylethyl)-5,6-dihydro-4-phenyl-1-(phenylmethyl)-,tetrafluoroborate(1-)
• 2-tert-Butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5H,6H-benzo[h]quinolin-1-ium; tetrafluoroboranuide
• 2-tert-Butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5H,6H-benzo[h]quinolin-1-ium tetrafluoroboranuide
• 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate

• Inchi： 1S/C29H29N2.BF4/c1-29(2,3)27-18-26(22-11-5-4-6-12-22)25-16-15-23-13-7-8-14-24(23)28(25)31(27)20-21-10-9-17-30-19-21;2-1(3,4)5/h4-14,17-19H,15-16,20H2,1-3H3;/q+1;-1
• InChI Key： RGKDPQPCKXRRPS-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(CC2C=NC=CC=2)C2C3C=CC=CC=3CCC=2C(C2C=CC=CC=2)=CC=1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 593
• Topological Polar Surface Area: 16.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate

Comprehensive Overview of 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate (CAS No. 78018-94-7)

The compound 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate (CAS No. 78018-94-7) is a highly specialized organic salt with a unique molecular structure. Its complex name reflects the presence of multiple functional groups, including a tert-butyl moiety, a phenyl ring, and a pyridin-3-ylmethyl substituent, all integrated into a dihydrobenzo[h]quinolin-1-ium core. The counterion, tetrafluoroborate, enhances its solubility and stability, making it suitable for various advanced applications in chemical research and material science.

In recent years, the demand for heterocyclic compounds like 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate has surged due to their potential in pharmaceutical intermediates and organic electronics. Researchers are particularly interested in its fluorescence properties and charge-transfer characteristics, which align with current trends in optoelectronic materials and sensor development. This compound's versatility also makes it a subject of interest in catalysis and supramolecular chemistry, where its structural features can be leveraged for designing novel molecular systems.

The synthesis of 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate involves multi-step organic reactions, often requiring precise control of conditions to achieve high purity. Its CAS No. 78018-94-7 serves as a critical identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize its structure and confirm its identity.

From an industrial perspective, this compound is valued for its potential in high-performance materials, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. Its tetrafluoroborate anion contributes to improved thermal stability, a key factor for applications in energy storage and electronic coatings. Additionally, its quinolinium core is being explored for bioimaging applications, where its luminescent properties can be utilized for cellular tracking and diagnostic purposes.

Environmental and safety considerations are paramount when handling 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Its tetrafluoroborate component requires careful disposal to prevent environmental contamination, aligning with global green chemistry initiatives.

In summary, 2-Tert-butyl-4-phenyl-1-(pyridin-3-ylmethyl)-5,6-dihydrobenzo[h]quinolin-1-ium;tetrafluoroborate (CAS No. 78018-94-7) represents a cutting-edge compound with broad applicability in advanced materials, pharmaceutical research, and sustainable technologies. Its unique structural attributes and functional versatility position it as a valuable asset in modern scientific exploration and industrial innovation.